Cas no 15209-31-1 (N-(6-chloro-3-pyridazinyl)-N-methyl-Acetamide)

N-(6-chloro-3-pyridazinyl)-N-methyl-Acetamide structure
15209-31-1 structure
Product Name:N-(6-chloro-3-pyridazinyl)-N-methyl-Acetamide
CAS No:15209-31-1
MF:C7H8ClN3O
MW:185.610919952393
CID:1106563
PubChem ID:14289417
Update Time:2025-04-20

N-(6-chloro-3-pyridazinyl)-N-methyl-Acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-chloro-3-pyridazinyl)-N-methyl-Acetamide
    • 3-(N-acetyl-N-methylamino)-6-chloropyridazine
    • 15209-31-1
    • N-(6-chloropyridazin-3-yl)-N-methylacetamide
    • Inchi: 1S/C7H8ClN3O/c1-5(12)11(2)7-4-3-6(8)9-10-7/h3-4H,1-2H3
    • InChI Key: PRCRKMAZUNSLPN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)N(C(C)=O)C

Computed Properties

  • Exact Mass: 185.0355896g/mol
  • Monoisotopic Mass: 185.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.1Ų
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